Acephate
Acephate
Acephate appears as a white solid. Used as a contact and systemic insecticide.
Acephate is a phosphoramide that is methamidophos in which one of the hydrogens is replaced by an acetyl group. It has a role as an acaricide, an EC 3.1.1.7 (acetylcholinesterase) inhibitor and an agrochemical. It is a mixed diacylamine, a phosphoramide, an organic thiophosphate and an organothiophosphate insecticide. It is functionally related to a member of methamidophos.
Acephate is a synthetic organic thiophosphate compound and weak organophosphate acetylcholinesterase inhibitor that is used as a pesticide. It is characterized as a moderately persistent and highly soluble colorless to white solid, and exposure occurs by inhalation, contact, or ingestion.
Acephate is an organophosphate foliar insecticide of moderate persistence with residual systemic activity of about 10–15 days at the recommended use rate. It is used primarily for control of aphids, including resistant species, in vegetables (e.g. potatoes, carrots, greenhouse tomatoes, and lettuce) and in horticulture (e.g. on roses and greenhouse ornamentals). It also controls leaf miners, caterpillars, sawflies and thrips in the previously stated crops as well as turf, and forestry. By direct application to mounds, it is effective in destroying imported fire ants.
Acephate is a phosphoramide that is methamidophos in which one of the hydrogens is replaced by an acetyl group. It has a role as an acaricide, an EC 3.1.1.7 (acetylcholinesterase) inhibitor and an agrochemical. It is a mixed diacylamine, a phosphoramide, an organic thiophosphate and an organothiophosphate insecticide. It is functionally related to a member of methamidophos.
Acephate is a synthetic organic thiophosphate compound and weak organophosphate acetylcholinesterase inhibitor that is used as a pesticide. It is characterized as a moderately persistent and highly soluble colorless to white solid, and exposure occurs by inhalation, contact, or ingestion.
Acephate is an organophosphate foliar insecticide of moderate persistence with residual systemic activity of about 10–15 days at the recommended use rate. It is used primarily for control of aphids, including resistant species, in vegetables (e.g. potatoes, carrots, greenhouse tomatoes, and lettuce) and in horticulture (e.g. on roses and greenhouse ornamentals). It also controls leaf miners, caterpillars, sawflies and thrips in the previously stated crops as well as turf, and forestry. By direct application to mounds, it is effective in destroying imported fire ants.
Brand Name:
Vulcanchem
CAS No.:
30560-19-1
VCID:
VC20825140
InChI:
InChI=1S/C4H10NO3PS/c1-4(6)5-9(7,8-2)10-3/h1-3H3,(H,5,6,7)
SMILES:
CC(=O)NP(=O)(OC)SC
Molecular Formula:
C4H10NO3PS
Molecular Weight:
183.17 g/mol
Acephate
CAS No.: 30560-19-1
Cat. No.: VC20825140
Molecular Formula: C4H10NO3PS
Molecular Weight: 183.17 g/mol
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Specification
| Description | Acephate appears as a white solid. Used as a contact and systemic insecticide. Acephate is a phosphoramide that is methamidophos in which one of the hydrogens is replaced by an acetyl group. It has a role as an acaricide, an EC 3.1.1.7 (acetylcholinesterase) inhibitor and an agrochemical. It is a mixed diacylamine, a phosphoramide, an organic thiophosphate and an organothiophosphate insecticide. It is functionally related to a member of methamidophos. Acephate is a synthetic organic thiophosphate compound and weak organophosphate acetylcholinesterase inhibitor that is used as a pesticide. It is characterized as a moderately persistent and highly soluble colorless to white solid, and exposure occurs by inhalation, contact, or ingestion. Acephate is an organophosphate foliar insecticide of moderate persistence with residual systemic activity of about 10–15 days at the recommended use rate. It is used primarily for control of aphids, including resistant species, in vegetables (e.g. potatoes, carrots, greenhouse tomatoes, and lettuce) and in horticulture (e.g. on roses and greenhouse ornamentals). It also controls leaf miners, caterpillars, sawflies and thrips in the previously stated crops as well as turf, and forestry. By direct application to mounds, it is effective in destroying imported fire ants. |
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| CAS No. | 30560-19-1 |
| Molecular Formula | C4H10NO3PS |
| Molecular Weight | 183.17 g/mol |
| IUPAC Name | N-[methoxy(methylsulfanyl)phosphoryl]acetamide |
| Standard InChI | InChI=1S/C4H10NO3PS/c1-4(6)5-9(7,8-2)10-3/h1-3H3,(H,5,6,7) |
| Standard InChI Key | YASYVMFAVPKPKE-UHFFFAOYSA-N |
| SMILES | CC(=O)NP(=O)(OC)SC |
| Canonical SMILES | CC(=O)NP(=O)(OC)SC |
| Colorform | Colorless crystals Colorless to white solid |
| Melting Point | 82-89 °C /Technical grade 82-90% purity/ 92-93 °C |
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